adenosine 3/'-phosphate 5/'-methylenephosphosulfate
adenosine 3/'-phosphate 5/'-methylenephosphosulfate
Brand Name:
Vulcanchem
CAS No.:
136439-85-5
VCID:
VC0146862
InChI:
InChI=1S/C11H17N5O12P2S/c12-9-6-10(14-2-13-9)16(3-15-6)11-7(17)8(28-30(20,21)22)5(27-11)1-26-29(18,19)4-31(23,24)25/h2-3,5,7-8,11,17H,1,4H2,(H,18,19)(H2,12,13,14)(H2,20,21,22)(H,23,24,25)/t5-,7-,8-,11-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)OP(=O)(O)O)O)N
Molecular Formula:
C11H17N5O12P2S
Molecular Weight:
505.29 g/mol
adenosine 3/'-phosphate 5/'-methylenephosphosulfate
CAS No.: 136439-85-5
Main Products
VCID: VC0146862
Molecular Formula: C11H17N5O12P2S
Molecular Weight: 505.29 g/mol
| CAS No. | 136439-85-5 |
|---|---|
| Product Name | adenosine 3/'-phosphate 5/'-methylenephosphosulfate |
| Molecular Formula | C11H17N5O12P2S |
| Molecular Weight | 505.29 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methanesulfonic acid |
| Standard InChI | InChI=1S/C11H17N5O12P2S/c12-9-6-10(14-2-13-9)16(3-15-6)11-7(17)8(28-30(20,21)22)5(27-11)1-26-29(18,19)4-31(23,24)25/h2-3,5,7-8,11,17H,1,4H2,(H,18,19)(H2,12,13,14)(H2,20,21,22)(H,23,24,25)/t5-,7-,8-,11-/m1/s1 |
| Standard InChIKey | JXHZTCWFXMKILW-IOSLPCCCSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(CS(=O)(=O)O)O)OP(=O)(O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)OP(=O)(O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)OP(=O)(O)O)O)N |
| Synonyms | 3'-mePAPS adenosine 3'-phosphate 5'-methylenephosphosulfate |
| PubChem Compound | 3036077 |
| Last Modified | Nov 11 2021 |
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